2-ethoxy-6-pentadecyl-benzoyl Chloride

• CAS RN: 485386-83-2
• Molecular Formula: C24H39ClO2
• Molecular Weight: 395.0 g/mol
• IUPAC Name: 2-ethoxy-6-pentadecylbenzoyl chloride
• InChI: InChI=1S/C24H39ClO2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-18-21-19-17-20-22(27-4-2)23(21)24(25)26/h17,19-20H,3-16,18H2,1-2H3
• InChI Key: LWSRBDDNXXYSBA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC1=C(C(=CC=C1)OCC)C(=O)Cl

Description

2-ethoxy-6-pentadecyl-benzoyl Chloride is a useful research compound. Its molecular formula is C24H39ClO2 and its molecular weight is 395.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-Ethoxy-6-pentadecylbenzoic Acid (6.5 g, 16 mmol) in hexane (60 mL) were added thionyl chloride (2.5 g, 21 mmol) and N,N-dimethylformamide (0.5 mL). The reaction mixture was heated to reflux for 1 h After the reaction was complete, the solvent was evaporated under reduced pressure to yield the desired 2-Ethoxy-6-pentadecylbenzoyl Chloride, which was redissolved in dichloromethane (50 mL) and used for the condensation with anilides.